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Compound of Interest

Compound Name: Dipropyl phthalate-d4

Cat. No.: B582240 Get Quote

Technical Guide: Dipropyl phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dipropyl phthalate-d4, a deuterated

internal standard crucial for the accurate quantification of phthalates in various matrices. This

document outlines its chemical properties, and a general experimental protocol for its

application in analytical methodologies, and includes a visualization of a typical experimental

workflow.

Core Chemical Data
Dipropyl phthalate-d4 is a stable, isotopically labeled analog of Dipropyl phthalate. The

incorporation of four deuterium atoms on the benzene ring provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry-based analytical techniques such as

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).

Below is a summary of the key quantitative data for Dipropyl phthalate-d4. It is important to

note that slight variations in the molecular weight may be reported by different suppliers,

primarily due to differences in the reported molecular formula concerning the number of

hydrogen and deuterium atoms.
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Property Value Reference

CAS Number 358731-29-0 [1][2]

Molecular Formula C₁₄H₁₄D₄O₄ [1][3]

or C₁₄D₄H₁₇O₄ [2]

Molecular Weight 254.31 g/mol [1][3][4]

254.32 g/mol [5][6]

257.34 g/mol [2]

Accurate Mass 254.1456 [7]

Synonyms
Di-n-propyl phthalate-d4,

Dipropyl phthalate-3,4,5,6-d4
[1][2]

Note on Molecular Weight Discrepancy: The variation in the reported molecular weight is

attributed to the different molecular formulas provided by various sources. The formula

C₁₄H₁₄D₄O₄ corresponds to a molecular weight of approximately 254.31 g/mol , while

C₁₄D₄H₁₇O₄ corresponds to about 257.34 g/mol . Researchers should refer to the certificate of

analysis provided by their supplier for the lot-specific molecular weight. The accurate mass is a

more precise measurement and is less prone to such discrepancies.

Application in Analytical Chemistry
Dipropyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (IDMS) for the quantification of phthalates in a wide range of samples, including

environmental, biological, and consumer products. The use of a deuterated internal standard is

considered the gold standard for quantitative analysis as it effectively corrects for analyte loss

during sample preparation and for matrix effects in the mass spectrometer.

Experimental Protocol: Quantification of Phthalates
using Dipropyl phthalate-d4 as an Internal Standard
The following is a generalized experimental protocol for the analysis of phthalates in a liquid

sample (e.g., beverages, water) using GC-MS. This protocol should be optimized based on the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/dipropyl-phthalate-3-4-5-6-d4-358731-29-0
https://www.sigmaaldrich.com/HK/zh/product/sial/34197
https://www.scbt.com/p/dipropyl-phthalate-3-4-5-6-d4-358731-29-0
https://www.pharmaffiliates.com/en/358731-29-0-di-n-propyl-phthalate-d4-papst012415.html
https://www.sigmaaldrich.com/HK/zh/product/sial/34197
https://www.scbt.com/p/dipropyl-phthalate-3-4-5-6-d4-358731-29-0
https://www.pharmaffiliates.com/en/358731-29-0-di-n-propyl-phthalate-d4-papst012415.html
https://www.medchemexpress.com/dipropyl-phthalate-d4.html
https://witega.de/product/di-n-propyl-phthalate-d4/
https://www.cdnisotopes.com/non_fulfill_view/d-5543
https://www.sigmaaldrich.com/HK/zh/product/sial/34197
https://www.lgcstandards.com/ES/en/Di-n-propyl-Phthalate-3-4-5-6-d4/p/CDN-D-5543
https://www.scbt.com/p/dipropyl-phthalate-3-4-5-6-d4-358731-29-0
https://www.sigmaaldrich.com/HK/zh/product/sial/34197
https://www.benchchem.com/product/b582240?utm_src=pdf-body
https://www.benchchem.com/product/b582240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific matrix and target analytes.

1. Materials and Reagents

Dipropyl phthalate-d4 solution (as internal standard) of known concentration.

Phthalate standards for calibration.

Organic solvents (e.g., hexane, acetone, methanol) of high purity, verified to be free of

phthalate contamination.

Glassware (volumetric flasks, centrifuge tubes, vials) thoroughly cleaned and rinsed with

phthalate-free solvents.

Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction apparatus.

Gas chromatograph coupled with a mass spectrometer (GC-MS).

2. Sample Preparation

To a known volume or weight of the sample, add a precise amount of the Dipropyl
phthalate-d4 internal standard solution.

Perform extraction of the analytes and the internal standard from the sample matrix. This can

be achieved through:

Liquid-Liquid Extraction (LLE): Extract the aqueous sample with an immiscible organic

solvent (e.g., hexane).

Solid Phase Extraction (SPE): Pass the sample through a solid-phase cartridge that

retains the analytes of interest, followed by elution with a suitable solvent.

Concentrate the extract to a small, known volume under a gentle stream of nitrogen.

Transfer the final extract to a GC vial for analysis.

3. GC-MS Analysis
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Inject a small volume (e.g., 1 µL) of the extract into the GC-MS system.

The gas chromatograph separates the different phthalates based on their boiling points and

interaction with the GC column.

The mass spectrometer detects and quantifies the target phthalates and the Dipropyl
phthalate-d4 internal standard. Selected Ion Monitoring (SIM) mode is often used for higher

sensitivity and selectivity.

4. Data Analysis

Generate a calibration curve by analyzing a series of standard solutions containing known

concentrations of the target phthalates and a constant concentration of the Dipropyl
phthalate-d4 internal standard.

The concentration of the target phthalates in the sample is determined by comparing the

peak area ratio of the analyte to the internal standard in the sample with the calibration

curve.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the quantification of phthalates using

a deuterated internal standard.
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Caption: General workflow for phthalate analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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